Cas no 68097-75-6 (Phenol, 2-methyl-4-(1-piperidinylmethyl)-)
68097-75-6 structure
Product Name:Phenol, 2-methyl-4-(1-piperidinylmethyl)-
CAS No:68097-75-6
MF:C13H19NO
MW:205.296063661575
CID:387622
PubChem ID:12446275
Update Time:2025-04-19
Phenol, 2-methyl-4-(1-piperidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methyl-4-(1-piperidinylmethyl)-
- 2-methyl-4-(piperidin-1-ylmethyl)phenol
- SCHEMBL4146260
- JBHJMOQKNKXNRR-UHFFFAOYSA-N
- 2-methyl-4-((piperidin-1-yl)methyl)phenol
- 68097-75-6
- DTXSID10498636
- 2-Methyl-4-[(piperidin-1-yl)methyl]phenol
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- Inchi: 1S/C13H19NO/c1-11-9-12(5-6-13(11)15)10-14-7-3-2-4-8-14/h5-6,9,15H,2-4,7-8,10H2,1H3
- InChI Key: JBHJMOQKNKXNRR-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C)CN1CCCCC1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5Ų
Phenol, 2-methyl-4-(1-piperidinylmethyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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